6-(3-Bromo-4,5-diethoxyphenyl)-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• CAS No.: 442642-41-3
• Molecular Formula: C21H21BrN4O3S
• Molecular Weight: 489.4 g/mol
• IUPAC Name: 6-(3-bromo-4,5-diethoxyphenyl)-3-methylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C21H21BrN4O3S/c1-4-27-16-11-12(10-14(22)18(16)28-5-2)19-23-15-9-7-6-8-13(15)17-20(29-19)24-21(30-3)26-25-17/h6-11,19,23H,4-5H2,1-3H3
• InChI Key: IWNZGBNSKJVBBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SC)Br)OCC

Description

This compound belongs to the benzoxazepine-triazino hybrid class, characterized by a fused bicyclic core (benzoxazepine and triazino rings) with a 3-bromo-4,5-diethoxyphenyl substituent at position 6 and a methylsulfanyl group at position 2.

Biological Activity

The compound 6-(3-Bromo-4,5-diethoxyphenyl)-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a complex organic molecule that integrates various pharmacologically relevant structural features. The presence of the bromo , diethoxy , and methylsulfanyl groups enhances its potential for diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer and antimicrobial properties.

Chemical Structure and Properties

The molecular formula of the compound is represented as $C_{18}H_{22}BrN_3O_2S$, indicating a significant molecular weight that contributes to its biological reactivity. The structural components include:

• Bromo group : Known for participating in nucleophilic substitution reactions.
• Methylsulfanyl group : Capable of oxidation or reduction reactions.
• Triazino and benzoxazepine moieties : Suggestive of potential cyclization or rearrangement reactions.

Anticancer Properties

Preliminary studies suggest that compounds similar to 6-(3-Bromo-4,5-diethoxyphenyl)-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine exhibit notable anticancer activity. For instance:

• Related triazine derivatives have shown cytotoxic effects against various human cancer cell lines including HCT-116 (colon cancer) and HeLa (cervical cancer) cells.

A comparative analysis of similar compounds reveals:

Compound Name	Structural Features	Notable Activity
4-Chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides	Contains triazine and aryl groups	Anticancer activity against various cell lines
3-(Hexylsulfanyl)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine	Similar triazino-benzoxazepine structure	Antimicrobial properties
1-[6-(3-cyclopropyl-2-fluorophenoxy)-5-[5-[(2,4-dichlorophenyl)methyl]-5,6-dihydro-2H-1,2,4-oxadiazin-3-yl]pyridazin-3-yl]ethanol	Contains oxadiazine and pyridazine rings	Potential use in pest control

Antimicrobial Effects

In addition to anticancer activity, compounds with similar structural motifs have demonstrated antimicrobial properties. For example:

• Triazine derivatives have been reported to exhibit activity against various bacterial strains. The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of protein synthesis.

Case Studies and Research Findings

Research has focused on evaluating the cytotoxic effects and mechanisms of action for compounds within this chemical class. Notable findings include:

• Cytotoxicity Assays : In vitro studies have shown that certain derivatives exhibit significant growth inhibition in cancer cell lines with IC50 values ranging from 0.09 to 1.58 µM against CDK2 and TRKA kinases .
• Cell Cycle Analysis : Compounds were found to induce G0–G1 phase arrest in treated cancer cells, suggesting a mechanism involving cell cycle regulation and apoptosis induction.

Comparison with Similar Compounds

Structural Features

The following table highlights key structural differences between the target compound and its analogs:

Compound Name	Substituents at Position 6	Substituents at Position 3	Core Variation	Molecular Formula	Molecular Weight	Reference
Target Compound	3-Bromo-4,5-diethoxyphenyl	Methylsulfanyl	Benzoxazepine-triazino	C₂₃H₂₃BrN₄O₃S	525.42 g/mol
6-(6-Bromo-1,3-benzodioxol-5-yl)-3-ethylsulfanyl analog	6-Bromo-1,3-benzodioxol-5-yl	Ethylsulfanyl	Benzoxazepine-triazino	C₁₉H₁₅BrN₄O₃S	459.32 g/mol
7-Butyryl-6-(6-chloro-1,3-benzodioxol-5-yl) analog	6-Chloro-1,3-benzodioxol-5-yl	Methyl sulfide	Benzoxazepine-triazino	C₂₃H₂₁ClN₄O₄S	497.95 g/mol
6-[5-(3-Bromophenyl)furan-2-yl] analog	5-(3-Bromophenyl)furan-2-yl	Propenylsulfanyl	Benzoxazepine-triazino	C₂₅H₂₀BrN₄O₂S	543.42 g/mol
(S)-3-(9-Bromo-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-2-yl)-4-(difluoromethyl)oxazolidin-2-one	Benzoimidazo-oxazepin core	Difluoromethyl-oxazolidinone	Benzoimidazo-oxazepin	C₁₈H₁₄BrF₂N₃O₃	442.22 g/mol

Key Observations :

• Substituent Effects : The target compound’s 4,5-diethoxy groups enhance steric bulk and lipophilicity compared to halogenated benzodioxol analogs (e.g., 6-bromo-1,3-benzodioxol in ), which may improve membrane permeability.
• Sulfur Modifications : Methylsulfanyl (target) vs. ethylsulfanyl () or propenylsulfanyl () alters electronic properties. Methylsulfanyl’s smaller size may reduce steric hindrance in binding interactions.
• Core Variations: The benzoimidazo-oxazepin derivative () lacks the triazino ring, demonstrating how core modifications impact scaffold rigidity and pharmacophore accessibility.

Physicochemical Properties

Limited data are available for direct comparison, but synthesis yields and stability trends can be inferred:

Compound	Melting Point (°C)	Synthesis Yield (%)	Stability Notes	Reference
Target Compound	Not reported	Not reported	Likely stable due to ethoxy groups
6-Bromo-benzodioxol analog	Not reported	Typically in stock (commercial)	High stability under standard conditions
9-Bromonoscapine triazole derivative	172–174	85	Decomposes at higher temperatures
Benzoimidazo-oxazepin derivative	Not reported	Synthesized via Cu-mediated coupling	Sensitive to strong bases

Key Observations :

• Ethoxy and bromo substituents in the target compound likely contribute to higher molecular weight and lipophilicity (clogP ~4.2 estimated) compared to benzodioxol analogs (clogP ~3.8) .
• Methylsulfanyl’s moderate electron-withdrawing effect may enhance metabolic stability relative to bulkier sulfur groups .